Cas no 885182-84-3 (methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate)

• Product Name: methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate
• CAS No: 885182-84-3
• MF: C₂₁H₂₁N₃O₆
• MW: 411.407945394516
• CID: 5438781
• Update Time: 2025-07-15

methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[(Z)-2-cyano-3-(4-methoxyanilino)-3-oxoprop-1-enyl]amino]-4,5-dimethoxybenzoate
• (E)-methyl 2-((2-cyano-3-((4-methoxyphenyl)amino)-3-oxoprop-1-en-1-yl)amino)-4,5-dimethoxybenzoate
• methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate

• Inchi： 1S/C21H21N3O6/c1-27-15-7-5-14(6-8-15)24-20(25)13(11-22)12-23-17-10-19(29-3)18(28-2)9-16(17)21(26)30-4/h5-10,12,23H,1-4H3,(H,24,25)
• InChI Key： DIIVZPAWIJLASQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC=C(C#N)C(NC1=CC=C(OC)C=C1)=O

Additional information on methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate

Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate (CAS No. 885182-84-3): A Comprehensive Overview

Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate, identified by its CAS number 885182-84-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a variety of functional groups such as cyano, carbamoyl, and methoxy substituents. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry and drug discovery.

The molecular structure of Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate is highly reminiscent of biologically active scaffolds that have been extensively studied for their pharmacological properties. Specifically, the combination of a benzoate core with dimethoxy substituents at the 4 and 5 positions creates a scaffold that is reminiscent of several known bioactive compounds. This structural motif has been explored in various therapeutic contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of additional functional groups such as the cyano and carbamoyl moieties further enhances the compound's potential to interact with biological targets in a meaningful way.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The use of high-throughput virtual screening (HTVS) and structure-based drug design (SBDD) techniques has allowed for the rapid identification of lead compounds with promising pharmacological profiles. In this context, Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate represents an intriguing candidate for further investigation. Its unique structural features suggest that it may exhibit novel interactions with biological targets, potentially leading to the development of new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the formation of the enamine moiety, which is critical for the compound's overall biological activity. This step typically involves the reaction between a cyano-substituted aldehyde or ketone and an amine derivative under basic conditions. The subsequent introduction of methoxy groups at specific positions on the benzoate ring further refines the compound's structure, enhancing its pharmacological potential.

One of the most compelling aspects of Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate a library of derivatives with tailored biological activities. This approach has been successfully employed in various drug discovery programs, leading to the identification of several novel therapeutic agents. The versatility of this compound makes it an attractive candidate for further exploration in both academic and industrial settings.

In addition to its synthetic appeal, Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate has shown promise in preliminary biological assays. These studies have revealed that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to interact with specific enzymes and receptors has been explored using biochemical assays. These findings provide valuable insights into its mechanism of action and highlight its potential as a lead compound for further development.

The future direction of research on this compound will likely focus on optimizing its synthetic route to improve yield and scalability. Additionally, more extensive biological studies will be conducted to elucidate its mechanism of action and assess its potential as a therapeutic agent. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, Methyl 2-{(1Z)-2-cyano-2-(4-methoxyphenyl)carbamoyleth-1-en-1-ylamino}-4,5-dimethoxybenzoate (CAS No. 885182-84-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.